Cas no 179057-14-8 (Methyl 4-(Oxazol-5-yl)benzoate)

Methyl 4-(Oxazol-5-yl)benzoate is a heterocyclic aromatic ester compound featuring a benzoate core substituted with an oxazole moiety at the para position. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The oxazole ring enhances electron-rich character, facilitating further derivatization, while the methyl ester group offers stability and compatibility with common organic transformations. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions, cyclizations, and other key synthetic steps. The compound is typically characterized by high purity (>95%) and is supplied as a crystalline solid, suitable for rigorous laboratory or industrial applications requiring precise structural control.
Methyl 4-(Oxazol-5-yl)benzoate structure
179057-14-8 structure
Product Name:Methyl 4-(Oxazol-5-yl)benzoate
CAS No:179057-14-8
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD03012557
CID:829715
PubChem ID:1477779
Update Time:2025-06-07

Methyl 4-(Oxazol-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(oxazol-5-yl)benzoate
    • 4-(5-oxazolyl)Benzoic acid methyl ester
    • Methyl 4-(1,3-oxazol-5-yl)benzenecarboxylate
    • METHYL 4-(1,3-OXAZOL-5-YL)BENZOATE
    • 4-oxazol-5-ylbenzoic acid methyl ester
    • Methyl 4-(5-Oxazolyl)benzoate
    • 5-[4-(Methoxycarbonyl)phenyl]-1,3-oxazole
    • PubChem18865
    • Bionet2_001198
    • Benzoic acid, 4-(5-oxazolyl)-, methyl ester
    • Methyl4-(5-Oxazolyl)benzoate
    • LFNHUUMUCVZCGY-UHFFFAOYSA-N
    • HMS1367G10
    • SBB053775
    • TRA0059999
    • RP04410
    • 4-oxazol-5
    • 4-oxazol-5-yl-benzoic acid methyl ester
    • CS-0196871
    • MFCD03012557
    • AKOS005070467
    • BL007566
    • 4T-0240
    • CHEMBL3354469
    • DTXSID20363129
    • W-206264
    • SY008023
    • 179057-14-8
    • SCHEMBL64372
    • Methyl 4-(Oxazol-5-yl)benzoate
    • MDL： MFCD03012557
    • Inchi： 1S/C11H9NO3/c1-14-11(13)9-4-2-8(3-5-9)10-6-12-7-15-10/h2-7H,1H3
    • InChI Key： LFNHUUMUCVZCGY-UHFFFAOYSA-N
    • SMILES： O1C=NC=C1C1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 203.05800
  • Monoisotopic Mass: 203.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • XLogP3: 1.9

Experimental Properties

  • Boiling Point: 341.5±25.0℃ at 760 mmHg
  • PSA: 52.33000
  • LogP: 2.12820

Methyl 4-(Oxazol-5-yl)benzoate Security Information

Methyl 4-(Oxazol-5-yl)benzoate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-(Oxazol-5-yl)benzoate Pricemore >>

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Methyl 4-(Oxazol-5-yl)benzoate Production Method

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